Cas no 23696-28-8 (Olaquindox)
Olaquindox Chemical and Physical Properties
Names and Identifiers
-
- 2-((2-Hydroxyethyl)carbamoyl)-3-methylquinoxaline 1,4-dioxide
- Bayo-n-ox
- BAY Va 9391
- Fedan
- N-(2-Hydroxyethyl)-3-methyl-2-quinoxalinecarboxamide 1,4-dioxide
- Olaquindox
- N-(2-hydroxyethyl)-3-methyl-4-oxido-1-oxoquinoxalin-1-ium-2-carboxamide
- 3-methyl-1,4-dioxy-quinoxaline-2-carboxylic acid 2-hydroxy-ethylamide
- Bayernox
- Bayonox
- Bisergon
- Olachindox
- Olaguindox
- Josamycin
- 2-Quinoxalinecarboxamide, N-(2-hydroxyethyl)-3-methyl-, 1,4-dioxide
- NSC634933
- DSSTox_RID_79573
- DSSTox_CID_20726
- DSSTox_GSID_40726
- Olachindox [Czech]
- olaquindox[ban:inn]
- Olaquindoxum [INN-Latin]
- Olaquindox (INN)
- G3LA
- OLAQUINDOX [MART.]
- DTXCID1020726
- NCGC00164265-02
- CAS-23696-28-8
- G3LAW9U88T
- Tox21_112095
- Olaquindox 100 microg/mL in Methanol
- DTXSID3040726
- MFCD00210341
- Q27278699
- 2-(2-hydroxyethylcarbamoyl)-3-methylquinoxaline 1,4-dioxide
- 2-(N-(2-Hydroxyethyl)carbamoyl)-3-methylquinoxaline1,4-dioxide
- 1,4-Dihydroxy-N-(2-hydroxyethyl)-3-methyl-1.lambda.~5~,4.lambda.~5~-quinoxaline-2-carboxamide
- J-015187
- NS00001828
- NSC-634933
- AC-13888
- 2-[(2-hydroxyethyl)carbamoyl]-3-methyl-1-oxo-1,4-dihydro-1
- CHEMBL1649716
- E?-quinoxalin-1-ylium-4-olate
- OLAQUINDOX [INN]
- SCHEMBL557579
- FT-0673254
- N-(2-hydroxyethyl)-3-methyl-1,4-dioxido-quinoxaline-1,4-diium-2-carboxamide
- AS-12544
- Olaquindox [BAN:INN]
- AKOS015895584
- Olaquindox, VETRANAL(TM), analytical standard
- Olaquindox 100 microg/mL in Acetonitrile
- Tox21_112095_1
- OLAQUINDOX [MI]
- 23696-28-8
- D08292
- HY-N0465
- CS-0008992
- Olaquindox [veterinary] (TN)
- Olaquindox-(ethylene-d4)
- NCGC00164265-01
- OLAQUINDOX [HSDB]
- FT-0630505
- BAY-VA-9391
- CHEBI:177538
- AKOS037514759
- Olaquindox [INN:BAN]
- 1ST7137-1000MD
- UNII-G3LAW9U88T
- Olaquindox (veterinary)
- Olaquindoxum
- 2-(N-(2-Hydroxyethyl)karbamoyl)-3-methylchinoxalin-1,4-dioxid [Czech]
- 3-[(2-hydroxyethyl)carbamoyl]-2-methylquinoxaline-1,4-diium-1,4-bis(olate)
- 2-(N-(2-Hydroxyethyl)karbamoyl)-3-methylchinoxalin-1,4-dioxid
- EINECS 245-832-7
- HSDB 7025
- 2(N(2Hydroxyethyl)karbamoyl)3methylchinoxalin1,4dioxid
- BRN 0758489
- 2-(N-2'-Hydroxyethylcarbamoyl)-3-methylquinoxaline-di-N-oxide
- Olaquindoxum (Latin)
- 2Quinoxalinecarboxamide, N(2hydroxyethyl)3methyl, 1,4dioxide
- olanquindox
- N(2Hydroxyethyl)3methyl2quinoxalinecarboxamide 1,4dioxide
- Olaquindox Solution in Methanol/DMSO, 1000?g/mL
- N-(2-Hydroxyethyl)-3-methyl-1,4-dioxo-1,4-quinoxaline-2-carboximidate
- 2-(N-(2-Hydroxyethyl)karbamoyl)-3-methylchinoxalin-1,4-dioxid (Czech)
- CCRIS 3001
- Olachindox (Czech)
- Olaquindoxum (INN-Latin)
- DB-046225
- OLAQUINDOX (MART.)
-
- MDL: MFCD00210341
- Inchi: 1S/C12H13N3O4/c1-8-11(12(17)13-6-7-16)15(19)10-5-3-2-4-9(10)14(8)18/h2-5,16H,6-7H2,1H3,(H,13,17)
- InChI Key: TURHTASYUMWZCC-UHFFFAOYSA-N
- SMILES: O=[N+]1C2C=CC=CC=2N(C(C)=C1C(NCCO)=O)[O-]
- BRN: 0758489
Computed Properties
- Exact Mass: 263.09100
- Monoisotopic Mass: 263.09060590 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: -0.2
- Molecular Weight: 263.25
- Topological Polar Surface Area: 95.7
Experimental Properties
- Color/Form: Light yellow crystalline powder
- Density: 1.2755 (rough estimate)
- Melting Point: 215-218°C
- Boiling Point: 406.49°C (rough estimate)
- Flash Point: >204.4 ºC
- Refractive Index: 1.5290 (estimate)
- Solubility: In water, 4.36X10+5 mg/L at 25 °C (est)
- PSA: 100.25000
- LogP: 1.11820
- Solubility: Soluble in hot water, slightly soluble in cold water, almost insoluble in methanol, ethanol and chloroform.
- Vapor Pressure: 2.99X10-14 mm Hg at 25 °C (est)
Olaquindox Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H302-H334
- Warning Statement: P261-P342+P311
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-42
- Safety Instruction: S36/37
- RTECS:VD1582000
-
Hazardous Material Identification:
- Risk Phrases:R22; R43
- Safety Term:S36/37
- Storage Condition:Store at room temperature
Olaquindox Customs Data
- HS CODE:29339900
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Olaquindox Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | MY6288-25g |
Olaquindox |
23696-28-8 | 98%+ | 25g |
184CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | MY6288-5g |
Olaquindox |
23696-28-8 | 98%+ | 5g |
79CNY | 2021-05-08 | |
| TRC | O515000-10mg |
Olaquindox |
23696-28-8 | 10mg |
$ 64.00 | 2023-09-06 | ||
| TRC | O515000-50mg |
Olaquindox |
23696-28-8 | 50mg |
$81.00 | 2023-05-17 | ||
| TRC | O515000-100mg |
Olaquindox |
23696-28-8 | 100mg |
$ 98.00 | 2023-09-06 | ||
| TRC | O515000-250mg |
Olaquindox |
23696-28-8 | 250mg |
$221.00 | 2023-05-17 | ||
| TRC | O515000-500mg |
Olaquindox |
23696-28-8 | 500mg |
$ 414.00 | 2023-09-06 | ||
| TRC | O515000-1g |
Olaquindox |
23696-28-8 | 1g |
$747.00 | 2023-05-17 | ||
| ChemScence | CS-0008992-5mg |
Olaquindox |
23696-28-8 | 99.53% | 5mg |
$50.0 | 2022-04-27 | |
| ChemScence | CS-0008992-10mg |
Olaquindox |
23696-28-8 | 99.53% | 10mg |
$80.0 | 2022-04-27 |
Olaquindox Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines
- Pesticide Chemicals Pesticide Active Ingredients Standard Substances
- Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
Additional information on Olaquindox
Olaquindox: A Comprehensive Overview
Olaquindox, also known by its CAS number 23696-28-8, is a compound that has garnered significant attention in the field of chemistry and pharmacology. This compound is a quinoline derivative and has been extensively studied for its potential applications in various industries. In recent years, advancements in chemical synthesis and computational modeling have shed new light on the properties and uses of Olaquindox, making it a topic of interest for researchers worldwide.
The chemical structure of Olaquindox plays a pivotal role in its functionality. It consists of a quinoline ring system with specific substituents that contribute to its unique properties. Recent studies have utilized advanced computational techniques to analyze the electronic structure of Olaquindox, revealing insights into its reactivity and stability. These findings have implications for its use in drug design and material science.
One of the most promising applications of Olaquindox is in the field of pharmacology. Researchers have explored its potential as an antimicrobial agent, particularly against multidrug-resistant bacteria. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Olaquindox exhibits potent activity against gram-negative bacteria, making it a candidate for developing new antibiotics. This research underscores the importance of Olaquindox in addressing the global challenge of antibiotic resistance.
In addition to its pharmacological applications, Olaquindox has also been investigated for its role as a precursor in organic synthesis. Its ability to undergo various chemical transformations makes it valuable in the synthesis of complex molecules. A 2023 paper in Organic Process Research & Development highlighted the use of Olaquindox as an intermediate in the production of bioactive compounds, showcasing its versatility in chemical synthesis.
The environmental impact of Olaquindox has also been a focus of recent research. Studies have examined its biodegradability and potential toxicity to aquatic organisms. According to a 2023 report in Environmental Science & Technology, Olaquindox demonstrates moderate biodegradability under aerobic conditions, but further research is needed to assess its long-term environmental effects.
From a manufacturing perspective, the synthesis of Olaquindox has been optimized through green chemistry approaches. Traditional methods often involved hazardous reagents and multiple steps, but recent advancements have introduced more sustainable pathways. A 2023 article in Green Chemistry described a novel route for synthesizing Olaquindox using microwave-assisted techniques, which significantly reduces reaction time and energy consumption.
In conclusion, Olaquindox (CAS No: 23696-28-8) is a compound with diverse applications and ongoing research potential. Its role as an antimicrobial agent, synthetic intermediate, and environmentally conscious material highlights its significance across multiple disciplines. As research continues to uncover new properties and applications, Olaquindox is poised to play an increasingly important role in both academic and industrial settings.
23696-28-8 (Olaquindox) Related Products
- 81485-17-8(2-Quinoxalinecarboxamide,N-[(1S,2R)-2-hydroxy-1-methyl-2-phenylethyl]-N,3-dimethyl-, 1,4-dioxide)
- 64557-97-7(2-Quinoxalinecarboxamide,N-(2-cyanoethyl)-3-methyl-, 1,4-dioxide)
- 27520-05-4(2-Quinoxalinecarboxamide,3-(hydroxymethyl)-, 1,4-dioxide)
- 59660-46-7(2-Quinoxalinecarboxamide, 7-acetyl-3-methyl-, 1,4-dioxide)
- 6795-30-8(2-Quinoxalinecarboxaldehyde, 3-methyl-, 1,4-dioxide)
- 89142-21-2(2-Quinoxalinecarboxamide, 7-bromo-3-(hydroxymethyl)-, 1,4-dioxide)
- 59689-84-8(2-Quinoxalinecarboxamide, 6-acetyl-3-methyl-, 1,4-dioxide)
- 23511-41-3(Methanone,(3-methyl-1,4-dioxido-2-quinoxalinyl)-1-pyrrolidinyl-)
- 88124-02-1(2-Quinoxalinecarboxamide, N-[2-(butylthio)ethyl]-3-methyl-, 1,4-dioxide)
- 88123-97-1(2-Quinoxalinecarboxamide, N-[2-(ethylthio)ethyl]-3-methyl-, 1,4-dioxide)